Cas no 60639-20-5 (8-chloro-3,4-dihydro-2H-1-benzothiopyran-4-one)

8-chloro-3,4-dihydro-2H-1-benzothiopyran-4-one structure
60639-20-5 structure
Product Name:8-chloro-3,4-dihydro-2H-1-benzothiopyran-4-one
CAS No:60639-20-5
MF:C9H7ClOS
MW:198.669280290604
CID:2125848
PubChem ID:12283929
Update Time:2024-12-09

8-chloro-3,4-dihydro-2H-1-benzothiopyran-4-one Chemical and Physical Properties

Names and Identifiers

    • 8-chlorothiochroman-4-one
    • 8-chloro-3,4-dihydro-2H-1-benzothiopyran-4-one
    • SCHEMBL10464
    • 60639-20-5
    • CS-0259784
    • 8-chloro-2,3-dihydro-4H-1-benzothiopyran-4-one
    • AKOS009247408
    • N12579
    • 8-chloro-2,3-dihydrothiochromen-4-one
    • FT-0736925
    • POOZGJPLPGPWGR-UHFFFAOYSA-N
    • EN300-74212
    • Z362025398
    • DA-04473
    • Inchi: 1S/C9H7ClOS/c10-7-3-1-2-6-8(11)4-5-12-9(6)7/h1-3H,4-5H2
    • InChI Key: POOZGJPLPGPWGR-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC2C(CCSC=21)=O

Computed Properties

  • Exact Mass: 197.9906137g/mol
  • Monoisotopic Mass: 197.9906137g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 42.4Ų

8-chloro-3,4-dihydro-2H-1-benzothiopyran-4-one Pricemore >>

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Chemenu
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8-chloro-3,4-dihydro-2H-1-benzothiopyran-4-one
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Enamine
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Enamine
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Enamine
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Enamine
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